2-(Phenylsulfonyl)-1,4-benzenediol

• IUPAC Name: 2-(benzenesulfonyl)benzene-1,4-diol
• InChI: InChI=1S/C12H10O4S/c13-9-6-7-11(14)12(8-9)17(15,16)10-4-2-1-3-5-10/h1-8,13-14H
• InChI Key: SXNZCNQISJFAEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=C(C=CC(=C2)O)O
• Molecular Formula: C12H10O4S
• DSSTOX Substance ID: DTXSID30945834
• Molecular Weight: 250.27 g/mol
• CAS No.: 23156-75-4

Description

2-(Phenylsulfonyl)-1,4-benzenediol, also known as 2-Phenylsulfonyl-1,4-benzenediol or PSBD, is an organic compound belonging to the class of benzenediols. It is a colorless, crystalline solid that is soluble in water, ethanol, and other organic solvents. It has a molecular formula of C8H8O3S and a molecular weight of 192.21 g/mol. PSBD is widely used in pharmaceutical and biochemical research applications due to its unique properties.

Scientific Research Applications

Antimicrobial Applications

2-(Phenylsulfonyl)-1,4-benzenediol and its derivatives have been explored for antimicrobial properties. Notably, certain pyrazolopyrimidine ring systems containing the phenylsulfonyl moiety exhibited significant antimicrobial activities, surpassing the activity of reference drugs. Interestingly, derivatives with a single sulfone group proved more effective against bacteria and fungi than those with two sulfone groups (Alsaedi et al., 2019). Additionally, certain N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide demonstrated moderate to significant antibacterial activity (Khalid et al., 2016).

Medicinal Chemistry and Drug Design

The compound has been a part of studies in medicinal chemistry, particularly in designing new molecules with potential therapeutic effects. For instance, heteroaryl sulfonamides with phenylsulfonyl moieties exhibited EP1 receptor selective antagonist activity, with some showing promising in vivo activity (Naganawa et al., 2006). Additionally, certain benzene sulfonamide derivatives displayed potent anticancer effects against MCF-7 breast carcinoma cell lines, indicating potential usage as anticancer agents (Mohamed et al., 2022).

Organic Synthesis and Chemistry

Various studies have been conducted on the synthesis and reactivity of compounds containing the phenylsulfonyl moiety, focusing on regioselective synthesis and the exploration of new synthetic methodologies. A regioselective synthesis approach for 1-N-phenyl-4-(sulfonyl)benzene-1,2-diamine derivatives was developed, employing anodic oxidation and avoiding the use of toxic or hazardous reagents, highlighting a mild and environmentally friendly protocol (Sharafi-kolkeshvandi et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been found to target theCorticosteroid 11-beta-dehydrogenase 1 (HSD11B1) . This enzyme catalyzes the conversion of cortisol to the inactive metabolite cortisone and the conversion of 7-ketocholesterol to 7-beta-hydroxycholesterol .

Mode of Action

Compounds that target hsd11b1 typically work by inhibiting the enzyme’s activity, thereby altering the balance of cortisol and cortisone in the body . This can have significant effects on various physiological processes, including inflammation and glucose metabolism .

Biochemical Pathways

Given its potential target, it is likely involved in theglucocorticoid metabolic pathway and the cholesterol metabolic pathway . By inhibiting HSD11B1, it could potentially disrupt these pathways, leading to downstream effects on inflammation and glucose metabolism .

Pharmacokinetics

The pharmacokinetics of a compound can significantly impact its bioavailability and overall therapeutic effect .

Result of Action

By potentially inhibiting hsd11b1, it could alter the balance of cortisol and cortisone in the body, which could have effects on inflammation and glucose metabolism .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can often impact the action of a compound .

Biochemical Analysis

Biochemical Properties

2-(Phenylsulfonyl)-1,4-benzenediol plays a crucial role in biochemical reactions, particularly in the modulation of enzyme activities. It interacts with several enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of various substrates. The compound acts as an inhibitor of certain cytochrome P450 enzymes, thereby affecting the metabolic pathways of other compounds. Additionally, this compound interacts with proteins involved in oxidative stress responses, such as nuclear factor erythroid 2-related factor 2 (Nrf2), modulating their activity and influencing cellular redox balance .

Cellular Effects

This compound has notable effects on various cell types and cellular processes. It influences cell signaling pathways, particularly those related to oxidative stress and inflammation. The compound has been shown to activate the Nrf2 pathway, leading to the upregulation of antioxidant genes and enhancing the cell’s ability to combat oxidative stress . Furthermore, this compound affects gene expression by modulating transcription factors and epigenetic markers, thereby influencing cellular metabolism and function .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules at the molecular level. The compound binds to the active sites of cytochrome P450 enzymes, inhibiting their activity and altering the metabolism of other substrates . Additionally, this compound interacts with Nrf2, promoting its translocation to the nucleus and subsequent activation of antioxidant response elements (AREs) in the DNA . This leads to the upregulation of genes involved in antioxidant defense and detoxification processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits stability under standard laboratory conditions, but its degradation can occur under prolonged exposure to light and heat . Long-term studies have shown that this compound can have sustained effects on cellular function, particularly in enhancing antioxidant defenses and reducing oxidative damage . The extent of these effects may diminish over time due to the compound’s degradation.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to enhance antioxidant defenses and reduce inflammation without causing significant toxicity . At higher doses, this compound can exhibit toxic effects, including hepatotoxicity and nephrotoxicity . These adverse effects are dose-dependent and highlight the importance of careful dosage optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interactions with cytochrome P450 enzymes. The compound undergoes phase I and phase II metabolic reactions, including oxidation and conjugation, leading to the formation of various metabolites . These metabolic transformations can influence the compound’s bioavailability and activity within the body. Additionally, this compound can affect metabolic flux by modulating the activity of key enzymes involved in metabolic pathways .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be transported across cell membranes via passive diffusion and active transport mechanisms . Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation in specific cellular compartments . This distribution pattern can affect the compound’s activity and function within the cell.

Subcellular Localization

This compound exhibits specific subcellular localization, which can influence its activity and function. The compound is primarily localized in the cytoplasm and nucleus, where it interacts with various biomolecules . The presence of targeting signals and post-translational modifications can direct this compound to specific cellular compartments, such as the endoplasmic reticulum and mitochondria . These localization patterns are crucial for the compound’s role in modulating cellular processes and responses.